Cas no 383129-21-3 (2-(3-chlorophenyl)azepane)

• Product Name: 2-(3-chlorophenyl)azepane
• CAS No: 383129-21-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 298478
• PubChem ID: 4005365
• Update Time: 2025-10-28

2-(3-chlorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-(3-chlorophenyl)hexahydro-
• 2-(3-chlorophenyl)azepane
• SCHEMBL24313500
• DTXSID50398489
• 383129-21-3
• CS-0299790
• 2-(3-CHLORO-PHENYL)-AZEPANE
• MFCD02663731
• AKOS001476008
• EN300-1153291
• 2-(3-CHLOROPHENYL)HEXAHYDRO-1H-AZEPINE

• Inchi： 1S/C12H16ClN/c13-11-6-4-5-10(9-11)12-7-2-1-3-8-14-12/h4-6,9,12,14H,1-3,7-8H2
• InChI Key： DKVBGAPRKMGQCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CCCCCN1

Computed Properties

• Exact Mass: 209.09728
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.068
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(3-chlorophenyl)azepane

2-(3-Chlorophenyl)Azepane: A Comprehensive Overview

The compound 2-(3-chlorophenyl)azepane (CAS No. 383129-21-3) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and organic chemistry. This compound belongs to the azepane family, which is a seven-membered ring structure containing one nitrogen atom. The presence of the 3-chlorophenyl group introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the importance of azepane derivatives in drug discovery, especially in the development of GABAA receptor modulators. The chlorophenyl group in 2-(3-chlorophenyl)azepane plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Researchers have demonstrated that this compound exhibits promising activity in preclinical models, particularly in reducing anxiety and convulsions, suggesting its potential as a therapeutic agent.

The synthesis of 2-(3-chlorophenyl)azepane involves a multi-step process, often utilizing palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring the scalability of the synthesis for industrial applications. The incorporation of the chlorophenyl group is typically achieved through nucleophilic aromatic substitution or Suzuki-Miyaura coupling, depending on the starting materials and reaction conditions.

From a structural standpoint, 2-(3-chlorophenyl)azepane exhibits a rigid framework due to the seven-membered ring system. This rigidity is advantageous in medicinal chemistry as it can enhance the molecule's bioavailability and target specificity. The nitrogen atom within the azepane ring can also serve as a site for further functionalization, enabling the introduction of additional substituents to fine-tune the compound's properties.

In terms of applications, 2-(3-chlorophenyl)azepane has shown promise in several areas beyond drug discovery. For instance, it has been explored as a building block for advanced materials, such as high-performance polymers and liquid crystals. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have also shed light on the electronic structure of 2-(3-chlorophenyl)azepane, providing insights into its reactivity and stability. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic delocalization patterns, which contribute to its stability under various reaction conditions.

In conclusion, 2-(3-chlorophenyl)azepane (CAS No. 383129-21-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in pharmaceuticals, materials science, and organic chemistry. As ongoing studies continue to uncover new aspects of this compound's potential, it is poised to play an increasingly important role in both academic and industrial settings.